Barium phosphite

Specification

• CAS No.: 26946-37-2
• Molecular Formula: BaHO3P
• Molecular Weight: 217.31 g/mol
• IUPAC Name: barium(2+);hydrogen phosphite
• Standard InChI: InChI=1S/Ba.HO3P/c;1-4(2)3/h;1H/q+2;-2
• Standard InChI Key: AONZCDDDVIYVQA-UHFFFAOYSA-N
• Canonical SMILES: OP([O-])[O-].[Ba+2]

Introduction

Chemical Identity and Structure

Barium phosphite is identified by the Chemical Abstracts Service (CAS) registry number 26946-37-2. The compound's molecular formula can exist in two main forms: BaHPO₃ or Ba(H₂PO₃)₂, with respective molecular weights of 216.3021 and 296.2739 g/mol. The primary molecular formula is often represented as BaHO₃P with a molecular weight of 217.31 g/mol.

Structural Characteristics

The structure of barium phosphite features barium ions coordinated with phosphite groups. The phosphite ion (PO₃³⁻) is a reduced form of phosphate (PO₄³⁻), containing phosphorus in a lower oxidation state. This structural difference results in distinct chemical properties and reactivity patterns compared to barium phosphate.

Chemical Identifiers

The following table presents the key chemical identifiers for barium phosphite:

Parameter	Value
CAS Number	26946-37-2
Chemical Name	Barium Phosphite
Synonyms	Bariumphosphonat, barium phosphonate
Molecular Formula	BaHO₃P or Ba(H₂PO₃)₂
Molecular Weight	217.31 g/mol (BaHO₃P)
	296.2739 g/mol (Ba(H₂PO₃)₂)
MDL Number	MFCD00046183

Preparation Methods

Barium phosphite can be synthesized through several chemical pathways, with the most common methods involving reactions between barium-containing compounds and phosphorous acid or its derivatives.

Reaction with Carbonates

The primary method of preparing barium phosphite involves the reaction of barium carbonate with phosphorous acid:

BaCO₃ + H₃PO₃ → Ba(H₂PO₃)₂ + H₂O + CO₂

This reaction produces barium phosphite along with water and carbon dioxide as byproducts. The reaction proceeds efficiently under standard laboratory conditions and represents the most straightforward synthesis approach.

Precipitation Method

An alternative preparation method involves the precipitation reaction between barium chloride and ammonium phosphite in aqueous solution:

BaCl₂ (aq) + 2NH₄HPO₃ (aq) → Ba(H₂PO₃)₂·0.5H₂O + 2NH₄Cl (aq)

This method typically yields the hemihydrate form of barium phosphite, which contains half a water molecule per formula unit.

Physical Properties

Barium phosphite exhibits distinct physical characteristics that influence its handling and applications.

Solubility and Crystalline Form

Unlike many barium compounds which tend to be insoluble, barium phosphite demonstrates solubility in water. Due to this solubility characteristic, vacuum evaporation is typically required to isolate the solid crystalline form, particularly the hemihydrate Ba(H₂PO₃)₂·0.5H₂O.

Appearance and Physical State

At standard temperature and pressure, barium phosphite exists as a white crystalline solid. Its appearance is similar to many other inorganic barium salts, though its chemical reactivity differs significantly due to the phosphite component.

Chemical Reactivity

The chemical behavior of barium phosphite is largely dictated by both the barium cation and the phosphite anion components.

Redox Behavior

The phosphite ion in barium phosphite represents a reduced form of phosphorus compared to phosphate species. This reduced oxidation state gives phosphite compounds unique chemical properties, particularly in redox reactions where they can serve as reducing agents.

Acid-Base Interactions

Barium phosphite, like other barium salts, exhibits basic properties in solution due to the presence of the barium ion. It can react with acids to form corresponding barium salts and phosphorous acid.

Comparison with Related Compounds

Barium Phosphite vs. Barium Phosphate

While barium phosphite contains the phosphite ion (PO₃³⁻), barium phosphate contains the phosphate ion (PO₄³⁻). This structural difference results in significant variations in chemical properties, solubility, and applications. Barium phosphate (Ba₃(PO₄)₂) is notably less soluble in water compared to barium phosphite, and it features phosphorus in a higher oxidation state.

Phosphite vs. Phosphate Compounds

Phosphite compounds generally differ from their phosphate counterparts in several important ways:

• Phosphites contain phosphorus in a lower oxidation state (+3) compared to phosphates (+5)

• Phosphites can function as reducing agents due to this lower oxidation state

• Phosphites generally demonstrate higher water solubility than corresponding phosphates

• Phosphites can exhibit fungicidal properties, making them valuable in agricultural applications